Cas no 1203798-24-6 (1,8-diazaspiro[5.5]undecan-7-one)

1,8-Diazaspiro[5.5]undecan-7-one is a bicyclic organic compound featuring a spirocyclic structure with nitrogen atoms at the 1 and 8 positions and a ketone group at the 7-position. This scaffold is of significant interest in medicinal chemistry due to its rigid, three-dimensional framework, which enhances binding selectivity and metabolic stability in drug design. The compound serves as a versatile intermediate for synthesizing pharmacologically active molecules, particularly in the development of enzyme inhibitors and receptor modulators. Its spirocyclic core contributes to improved solubility and conformational control, making it valuable for optimizing drug-like properties in lead optimization campaigns.
1,8-diazaspiro[5.5]undecan-7-one structure
1203798-24-6 structure
Product Name:1,8-diazaspiro[5.5]undecan-7-one
CAS No:1203798-24-6
MF:C9H16N2O
MW:168.236
MDL:MFCD26938012
CID:4553150
PubChem ID:129320015
Update Time:2025-10-19

1,8-diazaspiro[5.5]undecan-7-one Chemical and Physical Properties

Names and Identifiers

    • 1,8-diazaspiro[5.5]undecan-7-one
    • 1,8-Diaza-spiro[5.5]undecan-7-one
    • 1203798-24-6
    • AS-61111
    • AB90054
    • D86897
    • SCHEMBL21225285
    • CS-0255970
    • AKOS032946860
    • MDL: MFCD26938012
    • Inchi: InChI=1S/C9H16N2O/c12-8-9(5-3-6-10-8)4-1-2-7-11-9/h11H,1-7H2,(H,10,12)
    • InChI Key: VJPCXXOYSPTDTN-UHFFFAOYSA-N
    • SMILES: N1CCCCC21C(NCCC2)=O

Computed Properties

  • Exact Mass: 168.126263138g/mol
  • Monoisotopic Mass: 168.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 41.1Ų

1,8-diazaspiro[5.5]undecan-7-one Pricemore >>

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